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Technical Guide: 2-
(Trifluoromethoxy)benzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Trifluoromethoxy)benzenesulfonamide is a fluorinated aromatic sulfonamide that serves

as a critical intermediate in the synthesis of various agrochemicals and has potential

applications in pharmaceutical development. Its trifluoromethoxy group imparts unique

properties, including increased lipophilicity and metabolic stability, making it an attractive

building block for novel bioactive molecules. This technical guide provides a comprehensive

overview of its chemical properties, synthesis, and its primary role in the development of

acetolactate synthase (ALS) inhibiting herbicides.

Chemical and Physical Properties
2-(Trifluoromethoxy)benzenesulfonamide is a white to light yellow crystalline powder.[1] Key

quantitative data for this compound are summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₆F₃NO₃S [1][2]

Molecular Weight 241.19 g/mol [2]

CAS Number 37526-59-3 [2]

Melting Point 185 - 190 °C [1]

Appearance
White to light yellow to light

orange powder to crystal
[1]

Purity ≥ 98% (GC) [1]

Synthesis of 2-
(Trifluoromethoxy)benzenesulfonamide
A common synthetic route to 2-(Trifluoromethoxy)benzenesulfonamide involves a multi-step

process starting from 2-(trifluoromethoxy)aniline. The general workflow is depicted below.

2-(Trifluoromethoxy)aniline Diazotization  NaNO₂, HCl   2-(Trifluoromethoxy)benzene
diazonium salt Sulfonylation  SO₂, CuCl   2-(Trifluoromethoxy)benzenesulfonyl

chloride Amination  NH₄OH   2-(Trifluoromethoxy)benzenesulfonamide

Starting Materials

2-(Trifluoromethoxy)benzenesulfonamide

Condensation Reaction

2-Amino-5,8-dimethoxy-
[1,2,4]triazolo[1,5-c]pyrimidine

Penoxsulam  Base (e.g., Pyridine)  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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